Cas no 114175-98-3 (19α-Hydroxy-2,3-secours-12-ene-2,3,28-trioic acid trimethyl ester)

• Product Name: 19α-Hydroxy-2,3-secours-12-ene-2,3,28-trioic acid trimethyl ester
• CAS No: 114175-98-3
• MF: C₃₃H₅₂O₇
• MW: 560.761791229248
• CID: 220586
• PubChem ID: 101603364
• Update Time: 2024-02-29

19α-Hydroxy-2,3-secours-12-ene-2,3,28-trioic acid trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Chrysenediaceticacid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-hydroxy-a2,a2,1,4a,4b,9,10-heptamethyl-,(1R,2R,4aR,4bS,6aS,9R,10R,10aS,12aR)-
• 1,2-Chrysenediaceticacid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-...
• 1,2-Chrysenediaceticacid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-hydroxy-a2,a2,1,4a,4b,9,10-hept
• 19α-Hydroxy-2,3-secours-12-ene-2,3,28-trioic acid trimethyl ester
• 1,2-Chrysenediacetic acid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-hydroxy-a2,a2,1,4a,4b,9,10-heptamethyl-, [1R-(1a,2b,4ab,4ba,6ab,9a,10a,10ab,12aa)]-
• 1,2-Chrysenediaceticacid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-hydroxy-a2,a2,1,4a,4b,9,10-heptamethyl-,(1R,2R,4aR,4bR,6aS,9R,10R,10aS,12aS)- (9CI)
• 2,3-Secours-12-ene-2,3,28-trioicacid, 19-hydroxy-
• Cecropiacic acid
• CID 101603364
• 1,2-Chrysenediacetic acid, 6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-10-hydroxy-α2,α2,1,4a,4b,9,10-heptamethyl-, (1R,2R,4aR,4bS,6aS,9R,10R,10aS,12aR)-
• 114175-98-3
• 19alpha-Hydroxy-2,3-secours-12-ene-2,3,28-trioic acid trimethyl ester
• methyl (1S,2S,4aS,4bR,6aS,9R,10R,10aR,12aS)-10-hydroxy-2-(1-methoxy-2-methyl-1-oxopropan-2-yl)-1-(2-methoxy-2-oxoethyl)-1,4a,4b,9,10-pentamethyl-3,4,5,6,7,8,9,10a,12,12a-decahydro-2H-chrysene-6a-carboxylate

• Inchi： 1S/C33H52O7/c1-20-13-16-33(27(36)40-10)18-17-30(5)21(25(33)32(20,7)37)11-12-23-29(4,19-24(34)38-8)22(14-15-31(23,30)6)28(2,3)26(35)39-9/h11,20,22-23,25,37H,12-19H2,1-10H3/t20-,22-,23+,25+,29-,30+,31+,32-,33+/m1/s1
• InChI Key： YJIVUMOFAMUXNI-WRXDKEAZSA-N
• SMILES： O[C@]1(C)[C@H](C)CC[C@]2(C(=O)OC)CC[C@@]3(C)C(=CC[C@H]4[C@](C)(CC(=O)OC)[C@@H](C(C(=O)OC)(C)C)CC[C@]34C)[C@H]21

Computed Properties

• Exact Mass: 560.371
• Monoisotopic Mass: 560.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1
• XLogP3: 5.8

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 685.7±40.0 °C(Predicted)
• pka: 4.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 16-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 16-oxosteroids